Cas no 114473-83-5 (1-(4-Chlorophenyl)pyrrolidine-2,4-dione)

• Product Name: 1-(4-Chlorophenyl)pyrrolidine-2,4-dione
• CAS No: 114473-83-5
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 6171192
• PubChem ID: 79515714
• Update Time: 2025-06-30

1-(4-Chlorophenyl)pyrrolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)pyrrolidine-2,4-dione
• AKOS018071196
• CS-0250373
• EN300-5060552
• 114473-83-5
• 1-(4-Chlorophenyl)pyrrolidine-2,4-dione

• Inchi： 1S/C10H8ClNO2/c11-7-1-3-8(4-2-7)12-6-9(13)5-10(12)14/h1-4H,5-6H2
• InChI Key： MMWJVXLNIILJGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1)=O)=O

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-(4-Chlorophenyl)pyrrolidine-2,4-dione

1-(4-Chlorophenyl)pyrrolidine-2,4-dione (CAS No. 114473-83-5): A Comprehensive Overview

The compound 1-(4-Chlorophenyl)pyrrolidine-2,4-dione (CAS No. 114473-83-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrrolidine diones, which are known for their versatile properties and wide-ranging uses in organic synthesis, pharmaceuticals, and materials science. The presence of the chlorophenyl group introduces unique electronic and steric effects, making this compound particularly interesting for researchers exploring its applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of pyrrolidine diones as building blocks in organic chemistry. The chlorophenyl substituent in this compound enhances its reactivity and selectivity in various reactions, making it a valuable intermediate in the synthesis of complex molecules. For instance, researchers have utilized this compound as a key precursor in the development of novel antimicrobial agents and anticancer drugs, where its ability to form stable complexes with metal ions has proven advantageous.

The structural uniqueness of 1-(4-Chlorophenyl)pyrrolidine-2,4-dione lies in its rigid bicyclic framework, which provides excellent stability and bioavailability. This feature has been exploited in the design of bioactive molecules, where maintaining structural integrity is crucial for achieving desired pharmacological effects. Moreover, the compound's ability to undergo multiple types of reactions, such as nucleophilic additions and cyclizations, further underscores its versatility in organic synthesis.

From a synthetic perspective, the preparation of 1-(4-Chlorophenyl)pyrrolidine-2,4-dione involves a series of well-established organic reactions. The starting material is typically derived from amines or amides, which undergo cyclization under specific conditions to form the pyrrolidine dione ring. The introduction of the chlorophenyl group is achieved through nucleophilic aromatic substitution or coupling reactions, depending on the desired regioselectivity and yield.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The pyrrolidine dione moiety has been shown to enhance drug solubility and permeability, making it an ideal candidate for developing orally bioavailable medications. Additionally, its ability to form inclusion complexes with various drugs has opened new avenues for targeted drug delivery.

In terms of environmental impact, studies have shown that 1-(4-Chlorophenyl)pyrrolidine-2,4-dione exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments remains a concern, necessitating further research into eco-friendly synthesis methods and waste management strategies.

Looking ahead, the potential applications of 1-(4-Chlorophenyl)pyrrolidine-2,4-dione are vast and continue to evolve with advancements in synthetic chemistry and materials science. Its role as a versatile building block in organic synthesis positions it as a key player in future innovations across multiple disciplines.